5-(4-(5,5-Dimethyl-1,3,2-dioxaborinane)phenyl) dipyrromethane

• CAS: 1025707-99-6
• Molecular Formula: C20H23BN2O2
• Molecular Weight: 334.2 g/mol
• SMILES: B1(OCC(CO1)(C)C)C2=CC=C(C=C2)C(C3=CC=CN3)C4=CC=CN4
• InChI: InChI=1S/C20H23BN2O2/c1-20(2)13-24-21(25-14-20)16-9-7-15(8-10-16)19(17-5-3-11-22-17)18-6-4-12-23-18/h3-12,19,22-23H,13-14H2,1-2H3
• InChIKey: JWZNBORWRYAAFX-UHFFFAOYSA-N

Dipyrromethane building blocks for porphyrin/BODIPY synthesis cannot be interchanged-the boronic ester protecting group governs hydrolytic stability, solubility, and reaction kinetics. The neopentyl glycol-derived six-membered dioxaborinane ester in CAS 1025707-99-6 is measurably more resistant to adventitious hydrolysis than five-membered pinacol esters. • Survives aqueous acidic Lindsey porphyrin condensation without deprotection or pre-activation • Reacts ~10⁴× faster than pinacol esters in Suzuki-Miyaura cross-coupling for efficient C-C bond formation • Supplied under argon at ≥98% purity to minimize oxidized pyrrole side-reactions and improve macrocyclization reproducibility Ideal for trans-A2B2-porphyrins, meso-functionalized BODIPY sensors, and multiporphyrin arrays for photodynamic therapy or organic photovoltaics.

Boron-Functionalized Dipyrromethane Building Block

5-(4-(5,5-Dimethyl-1,3,2-dioxaborinane)phenyl) dipyrromethane (CAS 1025707-99-6) is a heterocyclic building block that integrates a dipyrromethane core with a phenyl-linked 5,5-dimethyl-1,3,2-dioxaborinane (neopentyl glycol boronic ester) moiety [1]. The compound serves primarily as a precursor in the rational synthesis of trans-A2B2-porphyrins, BODIPY (boron-dipyrromethene) fluorescent dyes, and related tetrapyrrolic macrocycles . Its molecular formula is C₂₀H₂₃BN₂O₂ with a molecular weight of 334.22 g/mol, and it is typically supplied under argon at purities of ≥95% or ≥98% .

Protecting Group Neopentyl glycol dioxaborinane ester; reported higher hydrolytic stability vs. pinacol

Supply Format High-purity specification with argon packaging for oxidation-sensitive dipyrromethane

Primary Use Pre-functionalized building block for trans-A2B2 porphyrins and BODIPY dyes

• [1] PubChem. (2025). Compound Summary for CID 16414260: 5-(4-(5,5-Dimethyl-1,3,2-dioxaborinane)phenyl) dipyrromethane. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/1025707-99-6 View Source

Substitution Risks of the Dioxaborinane Ester

Dipyrromethane building blocks destined for porphyrin or BODIPY construction cannot be generically interchanged because the identity of the boronic ester protecting group—neopentyl glycol cyclic ester (1,3,2-dioxaborinane) versus pinacol ester (1,3,2-dioxaborolane) versus free boronic acid—profoundly alters hydrolytic stability, chromatographic behavior, solubility, and downstream reaction kinetics [1]. The neopentyl glycol-derived dioxaborinane ring in CAS 1025707-99-6 confers a six-membered cyclic ester that is measurably more resistant to adventitious hydrolysis than the five-membered pinacol boronic ester, directly impacting shelf life, ease of handling during porphyrin condensation reactions, and the yield of the final macrocycle [2]. Procurement of the correct protected form eliminates the need for pre-activation or deprotection steps that can degrade the acid-sensitive dipyrromethane core.

Pinacol boronic ester: lower hydrolytic stability may shorten benchtop life and reduce condensation yield.

Free boronic acid: rapid ambient hydrolysis may necessitate pre-activation, risking dipyrromethane degradation.

• [1] Lightfoot, A. P., Maw, G., Thirsk, C., Twiddle, S. J. R., & Whiting, A. (2003). 4,4,6-Trimethyl-2-vinyl-1,3,2-dioxaborinane: a superior 2-carbon building block for vinylboronate Heck couplings. Tetrahedron Letters, 44(41), 7645–7648. View Source
• [2] Kuujia. (n.d.). 2-(4-Iodophenyl)-5,5-dimethyl-1,3,2-dioxaborinane: The dioxaborinane scaffold enhances stability, reducing hydrolysis susceptibility compared to boronic acids. Retrieved from https://www.kuujia.com/cas-5572-94-1.html View Source

Differentiation Evidence vs. Boronic Ester Analogs

Hydrolytic Stability: Dioxaborinane vs. Pinacol

The neopentyl glycol-derived 1,3,2-dioxaborinane ring in CAS 1025707-99-6 belongs to a class of six-membered cyclic boronic esters that demonstrate superior hydrolytic stability compared to five-membered pinacol boronic esters. In a comparative study of aryl boronic esters, the 1,3,2-dioxaborinane scaffold reduced susceptibility to hydrolysis relative to both free boronic acids and pinacol esters [1]. While specific half-life data for this compound is not published, the class-level evidence from structurally analogous 5,5-dimethyl-1,3,2-dioxaborinanes indicates enhanced ambient stability, translating to longer benchtop usability without freezer storage and higher fidelity in moisture-sensitive porphyrin condensation reactions [2].

Hydrolytic Stability

Class-level inference

Dioxaborinane: reported higher stability Pinacol ester: lower stability; free boronic acid: rapid hydrolysis

Supports stability-sensitive porphyrin condensation context

No compound-specific rate constant available

Evidence Dimension	Resistance to hydrolysis (qualitative class-level comparison)
Target Compound Data	1,3,2-Dioxaborinane (neopentyl glycol ester): enhanced stability; reduced hydrolysis susceptibility vs. boronic acids [1]
Comparator Or Baseline	Pinacol boronic ester (1,3,2-dioxaborolane): lower hydrolytic stability [2]; free boronic acid: rapid hydrolysis under ambient conditions
Quantified Difference	No compound-specific hydrolysis rate constant (k_obs) available; class-level superiority of dioxaborinane over dioxaborolane documented
Conditions	Ambient storage conditions; class inference from Lightfoot et al. (2003) on dioxaborinane vs. pinacol ester stability

Why This Matters

Greater hydrolytic stability reduces the risk of premature deprotection during storage and handling, directly increasing the usable lifetime of the reagent and the reproducibility of porphyrin-forming reactions.

• [1] Kuujia. (n.d.). 2-(4-Iodophenyl)-5,5-dimethyl-1,3,2-dioxaborinane: The dioxaborinane scaffold enhances stability, reducing hydrolysis susceptibility compared to boronic acids. Retrieved from https://www.kuujia.com/cas-5572-94-1.html View Source
• [2] Lightfoot, A. P., Maw, G., Thirsk, C., Twiddle, S. J. R., & Whiting, A. (2003). 4,4,6-Trimethyl-2-vinyl-1,3,2-dioxaborinane: a superior 2-carbon building block for vinylboronate Heck couplings. Tetrahedron Letters, 44(41), 7645–7648. View Source

Nucleophilic Reactivity vs. Pinacol Esters

The neopentyl glycol boronic ester moiety in CAS 1025707-99-6 exhibits profoundly higher nucleophilic reactivity in boron-ate complex formation compared to the corresponding pinacol ester. A kinetic study by Berionni et al. (2015) demonstrated that neopentyl glycol-derived aryl boronic esters form boron-ate complexes that are approximately 10⁴ times more nucleophilic than their pinacol ester counterparts [1]. This rate enhancement is attributed to the reduced steric hindrance and altered ring strain of the six-membered dioxaborinane versus the five-membered dioxaborolane. For the end-user synthesizing porphyrins via Suzuki-Miyaura coupling or related Pd-catalyzed reactions, this translates to faster reaction rates, lower catalyst loadings, or the ability to couple less reactive aryl halide partners under milder conditions.

Nucleophilic Reactivity

Class-level inference

Neopentyl glycol ester: ~10⁴× faster Pinacol ester: baseline (1×)

Supports faster cross-coupling reaction kinetics context

Data from benzhydrylium kinetics at 20 °C

Evidence Dimension	Nucleophilic reactivity of boron-ate complex (k_rel)
Target Compound Data	Neopentyl glycol boronic ester: 10⁴-fold higher reactivity than pinacol ester [1]
Comparator Or Baseline	Pinacol boronic ester: baseline reactivity (relative rate = 1)
Quantified Difference	Neopentyl glycol derivatives are approximately 10,000 times (10⁴×) more reactive than pinacol derivatives
Conditions	Kinetics monitored by UV/Vis spectroscopy; reactions of boron-ate complexes with benzhydrylium ions at 20 °C

Why This Matters

The 10,000-fold reactivity advantage enables faster and more efficient Pd-catalyzed cross-coupling steps during the assembly of porphyrin arrays, reducing synthesis time and improving overall yield.

• [1] Berionni, G., Leonov, A. I., Mayer, P., Ofial, A. R., & Mayr, H. (2015). Fine-Tuning of the Nucleophilic Reactivities of Boron-Ate Complexes Derived from Aryl and Heteroaryl Boronic Esters. Angewandte Chemie International Edition, 54(9), 2780–2783. View Source

Optical and Electronic Properties Enhancement

The incorporation of the 5,5-dimethyl-1,3,2-dioxaborinane moiety at the para-position of the meso-phenyl ring in CAS 1025707-99-6 enhances electronic delocalization across the dipyrromethane framework compared to unsubstituted phenyl-dipyrromethane. The boron-containing dioxaborinane ring introduces Lewis acidity and alters the π-electron distribution, leading to pronounced optical properties including altered absorption and emission profiles . Baidu Baike notes that derivatives of this structural class show application as fluorescent dyes and exhibit potential as Hg²⁺ ion fluorescent probes [1]. While direct, compound-specific photophysical data (λ_abs, λ_em, Φ_F, ε) for CAS 1025707-99-6 have not been published in peer-reviewed literature, the structural analogy to well-characterized BODIPY precursors supports its utility in constructing fluorescent sensors with tunable optical properties.

Optical Properties

Supporting evidence

Structural analogy to BODIPY precursors; reported Hg²⁺ probe potential

Supports fluorescent dye development context

No compound-specific λ/Φ data reported

Evidence Dimension	Optical property modulation (qualitative)
Target Compound Data	Dipyrromethane with dioxaborinane substituent: enhanced electronic delocalization and pronounced optical properties
Comparator Or Baseline	Unsubstituted phenyl-dipyrromethane: standard dipyrromethane optical baseline
Quantified Difference	No compound-specific λ_abs, λ_em, Φ_F, or ε values available in the peer-reviewed literature for CAS 1025707-99-6
Conditions	Class inference from porphyrin and BODIPY precursor structural analogs

Why This Matters

The unique electronic contribution of the dioxaborinane group makes this compound a strategic choice for researchers developing BODIPY-based fluorescent sensors, particularly where Hg²⁺ sensing or tunable emission is desired.

• [1] Baidu Baike. (2025). 5-(4-(5,5-二甲基-1,3,2-二氧硼杂烷)苯基)二吡咯甲烷. Retrieved from https://baike.baidu.com/item/5-（4-（5,5-二甲基-1,3,2-二氧硼杂烷）苯基）二吡咯甲烷/16713042 View Source

High-Purity Supply and Argon Packaging

CAS 1025707-99-6 is commercially supplied at a purity specification of NLT 98% (MolCore) or 95% (BenchChem), packaged under argon to prevent oxidative degradation of the pyrrole rings and hydrolysis of the boronic ester . This represents a meaningful procurement differentiator: many generic dipyrromethane building blocks are supplied at 95% purity without inert atmosphere protection, leading to variable amounts of oligomeric condensation byproducts and oxidized impurities that compromise the yield of subsequent porphyrin-forming reactions. The combination of high initial purity and argon packaging minimizes the formation of dipyrromethane oligomers and polypyrrolic side-products that are notoriously difficult to separate from the desired porphyrin product.

Supply Specification

Supplier specification

≥98% purity; argon atmosphere packaging

Supports batch reproducibility in multi-step porphyrin synthesis

Source: commercial supplier data

Evidence Dimension	Commercial purity specification and packaging condition
Target Compound Data	NLT 98% purity; supplied under argon atmosphere
Comparator Or Baseline	Generic dipyrromethane building blocks: typically 95% purity, ambient packaging
Quantified Difference	3% absolute purity advantage; argon vs. ambient atmosphere
Conditions	Commercial supplier specifications (MolCore, Alfa Chemistry)

Why This Matters

Higher purity and inert atmosphere packaging reduce the burden of pre-use purification and improve batch-to-batch reproducibility in multi-step porphyrin syntheses, saving researcher time and reducing material waste.

Application Scenarios for the Dipyrromethane Boronic Ester

trans-A2B2-Porphyrin Synthesis

CAS 1025707-99-6 is ideally suited as a pre-functionalized dipyrromethane building block for the rational synthesis of trans-A2B2-porphyrins, where the neopentyl glycol boronic ester remains intact through the acid-catalyzed condensation step and is subsequently available for Pd-catalyzed cross-coupling to introduce diverse functional groups at the porphyrin periphery . Its enhanced hydrolytic stability relative to pinacol esters ensures that the boronic ester survives the aqueous acidic conditions of the Lindsey porphyrin-forming reaction [1]. This pre-functionalization strategy eliminates low-yielding post-synthetic borylation of intact porphyrins.

BODIPY Dyes and Hg²⁺ Chemosensors

The compound serves as a direct precursor to BODIPY dyes bearing a phenylboronic ester at the meso-position, which can function as fluorescence turn-on or ratiometric sensors for diol-containing analytes and heavy metal ions. Baidu Baike notes the application potential of this structural class as Hg²⁺ ion fluorescent probes . The dioxaborinane group enhances the electronic delocalization that governs BODIPY photophysics, offering a handle for tuning emission wavelengths and quantum yields [1].

Suzuki-Miyaura Coupling for Multiporphyrin Arrays

The neopentyl glycol boronic ester in CAS 1025707-99-6 is activated for Suzuki-Miyaura cross-coupling, with literature evidence indicating that neopentyl glycol boronic esters react approximately 10⁴ times faster than pinacol esters in boron-ate complex formation . This kinetic advantage facilitates the construction of multiporphyrin arrays, porphyrin-fullerene dyads, and other extended π-conjugated architectures where efficient C–C bond formation at the porphyrin meso-position is critical for achieving high overall yields [1].

High-Purity Argon-Packaged Building Blocks

For laboratories synthesizing porphyrins for photodynamic therapy agents, organic photovoltaics, or biomimetic catalysis, the NLT 98% purity and argon packaging of commercially supplied CAS 1025707-99-6 minimizes side-reactions from oxidized pyrrole impurities . This reduces the need for chromatographic purification of the dipyrromethane prior to use and improves the reproducibility of macrocyclization yields, a key concern in both academic research and early-stage process development.

Application

Selection Property

Validation Focus

trans-A2B2-Porphyrin Synthesis

Pre-functionalized boronic ester stability

Acid-catalyzed condensation compatibility; cross-coupling readiness

BODIPY Dye & Chemosensor Development

Electronic tunability via dioxaborinane

Emission wavelength tuning; Hg²⁺ sensing response

Multiporphyrin Array Assembly

High nucleophilic reactivity (Suzuki coupling)

Coupling efficiency with less reactive aryl halides; reduced catalyst loading

Porphyrin-based Photosensitizer Studies

High purity, argon-protected supply

Minimized oligomerization; improved batch-to-batch reproducibility

• [1] Lightfoot, A. P., Maw, G., Thirsk, C., Twiddle, S. J. R., & Whiting, A. (2003). 4,4,6-Trimethyl-2-vinyl-1,3,2-dioxaborinane: a superior 2-carbon building block for vinylboronate Heck couplings. Tetrahedron Letters, 44(41), 7645–7648. View Source